Cas no 802826-19-3 (Butanoic acid,4-[[(2,5-dihydroxyphenyl)methylene]amino]-)

• Product name: Butanoic acid,4-[[(2,5-dihydroxyphenyl)methylene]amino]-
• CAS No: 802826-19-3
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 713870

Butanoic acid,4-[[(2,5-dihydroxyphenyl)methylene]amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(2,5-dihydroxyphenyl)methylene]amino]-
• Butyric acid, 4-[(2,5-dihydroxybenzylidene)amino]- (8CI)
• Butanoic acid, 4-[[(2,5-dihydroxyphenyl)methylene]amino]-

• Inchi： 1S/C11H13NO4/c13-9-3-4-10(14)8(6-9)7-12-5-1-2-11(15)16/h3-4,6-7,13-14H,1-2,5H2,(H,15,16)
• InChI Key： FHPVAOBCVYPSBB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCCN=CC1=CC(O)=CC=C1O

Computed Properties

• Exact Mass: 223.084
• Monoisotopic Mass: 223.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6A^2